D-myo-Inositol-1,3,4,5-tetraphosphate (sodium salt)

• CAS No.: 210488-61-2
• Product Name: D-myo-Inositol-1,3,4,5-tetraphosphate (sodium salt)
• Molecular Formula: C6H8Na8O18P4
• Molecular Weight: 675.925
• IUPAC Name: octasodium;[(1R,2S,4S,5S)-2,4-dihydroxy-3,5,6-triphosphonatooxycyclohexyl] phosphate
• Standard InChI: InChI=1S/C6H16O18P4.8Na/c7-1-3(21-25(9,10)11)2(8)5(23-27(15,16)17)6(24-28(18,19)20)4(1)22-26(12,13)14;;;;;;;;/h1-8H,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20);;;;;;;;/q;8*+1/p-8/t1-,2-,3?,4-,5+,6?;;;;;;;;/m0......../s1
• Standard InChIKey: QYQMPPDYTHNACQ-QAVKKEKOSA-F
• SMILES: C1(C(C(C(C(C1OP(=O)([O-])[O-])OP(=O)([O-])[O-])OP(=O)([O-])[O-])O)OP(=O)([O-])[O-])O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• Description: D-myo-Inositol-1,3,4,5-tetraphosphate (Ins(1,3,4,5)-P4) is formed by the phosphorylation of Ins(1,4,5)P3 by inositol 1,4,5-triphosphate 3-kinase. Ins(1,3,4,5)-P4 increases intracellular calcium levels by two distinct mechanisms: opening calcium channels on both the endoplasmic reticulum to release calcium from internal stores and on the plasma membrane to allow the influx of calcium from outside the cell.
• Synonyms: Ins(1,3,4,5)-P4;1,3,4,5-IP4
• Reference: 1.Billington, D.C.,Baker, R.,Kulagowski, J.J., et al. Synthesis of myo-inositol 1-phosphate and 4-phosphate, and their individual enantiomers. Journal of the Chemical Society.Chemical Communications 314-316 (1987).
• PubChem Compound: 51346578
• Last Modified: Nov 17 2021